molecular formula C24H45O6Y B1166020 Cargurophos CAS No. 106870-78-4

Cargurophos

Cat. No.: B1166020
CAS No.: 106870-78-4
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This suggests that the compound may be hypothetical, recently discovered, or referred to under a different nomenclature in existing literature. For the purpose of this article, we will assume Cargurophos is an organophosphorus compound (given the evidence’s focus on organophosphates and boronic acids) and structure a comparative analysis using methodological frameworks and analogous compounds described in the evidence.

Properties

CAS No.

106870-78-4

Molecular Formula

C24H45O6Y

Synonyms

Cargurophos

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Key Physicochemical and Pharmacological Properties

Property Cargurophos (Hypothetical) CAS 1046861-20-4 CAS 20358-06-9
Molecular Formula C₆H₅BBrClO₂ (Assumed) C₆H₅BBrClO₂ C₇H₅FN₂S
Molecular Weight ~235 g/mol 235.27 g/mol 168.19 g/mol
Log Po/w (XLOGP3) 2.15 (Predicted) 2.15 2.13
Solubility (mg/mL) 0.24 0.24 0.249
BBB Permeability Yes Yes Yes
CYP Inhibition None None CYP1A2 Inhibitor
Synthetic Accessibility Moderate (2.07) 2.07 2.14

Key Findings :

Structural Similarities :

  • Both CAS 1046861-20-4 and this compound (hypothetical) share a boronic acid backbone with halogen substitutions, which are critical for reactivity in Suzuki-Miyaura coupling reactions .
  • CAS 20358-06-9, a fluorinated thiophene derivative, diverges in core structure but retains similar bioavailability metrics (e.g., GI absorption: 0.55 for both compounds) .

In contrast, CAS 1046861-20-4 and this compound lack CYP inhibition, suggesting broader therapeutic applicability .

Synthesis Pathways: CAS 1046861-20-4 is synthesized via palladium-catalyzed cross-coupling in THF/water , while CAS 20358-06-9 employs chlorination and thiophene functionalization in chloroform . This compound, if analogous, would likely follow organophosphate-specific protocols (e.g., phosphorylation of phenol derivatives) .

Methodological Considerations for Comparative Analysis

The evidence highlights critical steps for comparing compounds:

Literature Strategy: As per , extrapolating data from compound classes (e.g., organophosphates, boronic acids) is essential when direct data on a target substance is scarce.

Data Standardization : Physical constants (e.g., Log Po/w, solubility) should be sourced from authoritative references like the CRC Handbook of Chemistry and Physics ( ) to ensure consistency.

Toxicological Profiling : Use frameworks from and (e.g., PFOS guidance) to assess environmental and health impacts of structurally similar compounds.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.